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cocaine-dipicrylaminate cocaine-dipicrylaminate
Brand Name: Vulcanchem
CAS No.: 119519-02-7
VCID: VC0047860
InChI: InChI=1S/C18H23NO3.C12H5N7O12/c1-19-14-8-9-15(19)17(18(21)22-2)13(10-14)11-16(20)12-6-4-3-5-7-12;20-14(21)5-1-7(16(24)25)11(8(2-5)17(26)27)13-12-9(18(28)29)3-6(15(22)23)4-10(12)19(30)31/h3-7,13-15,17H,8-11H2,1-2H3;1-4,13H/t13-,14+,15-,17+;/m1./s1
SMILES: CN1C2CCC1C(C(C2)CC(=O)C3=CC=CC=C3)C(=O)OC.C1=C(C=C(C(=C1[N+](=O)[O-])NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C30H28N8O15
Molecular Weight: 740.6 g/mol

cocaine-dipicrylaminate

CAS No.: 119519-02-7

Main Products

VCID: VC0047860

Molecular Formula: C30H28N8O15

Molecular Weight: 740.6 g/mol

cocaine-dipicrylaminate - 119519-02-7

CAS No. 119519-02-7
Product Name cocaine-dipicrylaminate
Molecular Formula C30H28N8O15
Molecular Weight 740.6 g/mol
IUPAC Name methyl (1R,2S,3R,5S)-8-methyl-3-phenacyl-8-azabicyclo[3.2.1]octane-2-carboxylate;2,4,6-trinitro-N-(2,4,6-trinitrophenyl)aniline
Standard InChI InChI=1S/C18H23NO3.C12H5N7O12/c1-19-14-8-9-15(19)17(18(21)22-2)13(10-14)11-16(20)12-6-4-3-5-7-12;20-14(21)5-1-7(16(24)25)11(8(2-5)17(26)27)13-12-9(18(28)29)3-6(15(22)23)4-10(12)19(30)31/h3-7,13-15,17H,8-11H2,1-2H3;1-4,13H/t13-,14+,15-,17+;/m1./s1
Standard InChIKey WQGLUQDSKZDCHQ-PSDBAABZSA-N
Isomeric SMILES CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)CC(=O)C3=CC=CC=C3)C(=O)OC.C1=C(C=C(C(=C1[N+](=O)[O-])NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
SMILES CN1C2CCC1C(C(C2)CC(=O)C3=CC=CC=C3)C(=O)OC.C1=C(C=C(C(=C1[N+](=O)[O-])NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES CN1C2CCC1C(C(C2)CC(=O)C3=CC=CC=C3)C(=O)OC.C1=C(C=C(C(=C1[N+](=O)[O-])NC2=C(C=C(C=C2[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Synonyms cocaine - dipicrylaminate
cocaine, dipicrylaminate drug combination
cocaine-dipicrylaminate
PubChem Compound 84082
Last Modified Nov 11 2021
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